Cas no 864761-05-7 (7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one)

• Product Name: 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one
• CAS No: 864761-05-7
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 5421119
• Update Time: 2025-06-08

7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2,4-dimethoxyanilino)-3-(2-methoxyphenyl)chromen-4-one
• 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one

• Inchi： 1S/C24H21NO5/c1-27-16-9-11-20(23(13-16)29-3)25-15-8-10-18-22(12-15)30-14-19(24(18)26)17-6-4-5-7-21(17)28-2/h4-14,25H,1-3H3
• InChI Key： XYFIEHVQOOIZTL-UHFFFAOYSA-N
• SMILES： C1OC2=CC(NC3=CC=C(OC)C=C3OC)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one

Introduction to 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 864761-05-7)

7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one, also known by its CAS number 864761-05-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one is characterized by a chromene core with specific substituents. The presence of the 2,4-dimethoxyphenyl and 2-methoxyphenyl groups imparts unique chemical and biological properties to this compound. These substituents are crucial for the compound's ability to interact with various biological targets, making it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one in various therapeutic areas. One notable area of research is its anticancer activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one has also shown promise in anti-inflammatory and antioxidant research. A study conducted by researchers at the University of California demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. Furthermore, its antioxidant activity was confirmed through its ability to scavenge free radicals and protect cells from oxidative stress.

The pharmacokinetic properties of 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one have also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

Synthetic methods for the preparation of 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one have been well-documented in the literature. One common approach involves the condensation of 2-hydroxyacetophenone with 1-(2-methoxyphenyl)-3-(2,4-dimethoxyanilino)propan-1-one followed by cyclization under appropriate conditions. This synthetic route provides a high yield and purity of the target compound, making it suitable for large-scale production.

The safety profile of 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one has been evaluated through various toxicity studies. In vitro assays have shown that this compound exhibits low cytotoxicity towards normal cells at therapeutic concentrations. In vivo studies using animal models have also demonstrated that it is well-tolerated with no significant adverse effects observed at tested doses.

In conclusion, 7-(2,4-dimethoxyphenyl)amino-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 864761-05-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.